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Compound of Interest

Compound Name: Triethylene glycol monobutyl ether

Cat. No.: B094643

Essential Safety and Handling Guide for
Triethylene Glycol Monobutyl Ether

This guide provides immediate, essential safety protocols and logistical information for handling
Triethylene Glycol Monobutyl Ether (CAS No. 143-22-6) in a laboratory setting. Adherence to
these procedures is critical for ensuring the safety of researchers, scientists, and drug
development professionals.

Primary Hazard Overview

Triethylene glycol monobutyl ether is classified as causing serious eye damage and may be
harmful in contact with skin.[1] It is a combustible liquid, and containers may explode when
heated.[1][2] Therefore, proper personal protective equipment and handling procedures are
mandatory.

Personal Protective Equipment (PPE)

All personnel handling Triethylene glycol monobutyl ether must use the following PPE to
prevent exposure.
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Protection Type

Specific Equipment

Rationale & Source

Eye / Face Protection

Protective goggles with side-
shields or a face shield.[1][3]

Prevents contact from
splashes, which can cause
serious eye damage.[1][3][4][5]
[6]

Hand Protection

Gloves made from butyl
rubber, Neoprene rubber, or
nitrile rubber.[1]

Protects against skin contact,
which may be harmful and can
lead to cracking or dryness

upon repeated exposure.[1][2]

Skin & Body Protection

Neoprene apron, protective
clothing, and rubber boots.[1]

[3]

Provides comprehensive
protection against accidental

spills and splashes.[7]

Respiratory Protection

A NIOSH/MSHA approved

vapor respirator.[3][7]

Required when vapors or
aerosols are generated, or if

exposure limits are exceeded.

[5107]

Operational Plan: Handling and Storage

Safe Handling Protocol:

¢ Ventilation: Always handle the chemical in a well-ventilated area.[1][2][6] A local exhaust

system should be used if vapors or mists are generated.[3]

¢ Avoid Contact: Prevent all personal contact with the substance, including inhalation of vapors
and direct contact with skin and eyes.[1][2][4]

e Hygiene: Do not eat or drink in the workplace.[1] Wash hands thoroughly after handling.[1][3]
[4]

o Equipment: Ensure that emergency eyewash stations and safety showers are located close
to the workstation.[1][7]

o Peroxide Formation: Be aware that, like many ethers, this material may form explosive
peroxides upon prolonged exposure to air and light.[1][2] An expiration date should be
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determined and adhered to.[2]
Storage Plan:

o Conditions: Store in a cool, dry, and well-ventilated area, away from direct sunlight.[1][2] The
recommended storage temperature is between 15-25 °C.[4]

o Containers: Keep containers tightly closed and stored in their original packaging.[1][2][3][7]
Glass containers are suitable for laboratory quantities.[2]

e Incompatibilities: Store away from oxidizing agents.[1][2]

Emergency and Disposal Procedures

First Aid Measures:

Exposure Route Immediate Action

Immediately flush the eyes with large quantities
of running water for at least 20 minutes, holding
the eyelids open.[1][2] Remove contact lenses if
Eye Contact ) ]
present and easy to do.[1][3][4] Seek immediate

medical attention from an ophthalmologist.[1][4]

[5]

Immediately remove all contaminated clothing.

) [1][2][3] Wash the affected skin area with soap
Skin Contact ] ) o
and running water.[1] Seek medical attention if

irritation or redness occurs.[1][2]

Move the victim to fresh air and keep them

warm and at rest in a comfortable breathing

Inhalation "
position.[1][3] If the person feels unwell, seek
medical attention.[1]
Do NOT induce vomiting.[1] Wash out the mouth
_ with water.[1] If the person is conscious, have
Ingestion

them drink 240-300 ml of water.[1] Seek medical

attention.[1]
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Spill Response Plan:

In the event of a spill, follow the workflow outlined below. The primary objectives are to ensure
personnel safety, contain the spill, and prevent environmental contamination.

Initial Response

Spill Occurs

Evacuate Non-Essential Personnel

Ensure Area is Ventilated

Don Appropriate Full PPE

Containr;'ent & Cleanup

Stop Leak if Safe

\:revent entry to drain:

Contain Spill with Inert Material
(Sand, Earth, Chemizorb®)

A4

Absorb and Collect Material

A A

Place in Labeled, Sealable
Container for Disposal

A4

Clean Contaminated Area
with Water

Steps
\4

Dispose of Waste via
Licensed Contractor

Report Incident

Response Complete

Click to download full resolution via product page
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Caption: Workflow for handling a Triethylene glycol monobutyl ether spill.
Disposal Plan:

o Chemical Waste: Waste material should be disposed of via incineration through a licensed
waste management company.[1] Recycling should be considered if possible.[1]

e Environmental Protection: Do not allow the product to be discharged into sewers or drains.[1]
[4][5] Contaminated soil and absorbent materials must be collected and disposed of in the
same manner as the chemical itself.[6]

» Containers: Empty containers should be taken to an approved waste handling site for
recycling or disposal.

Physicochemical Data

Property Value Source
CAS Number 143-22-6 [1]4]
EC Number 205-592-6 [1][4]
Molecular Formula C10H2204 [4]
Boiling Point 278 °C/532.4 °F [7]
Melting Point -35°C/-31°F [7]
Flash Point 156 °C / 312.8 °F [7]
Specific Gravity 0.990 (water=1) [2]
Appearance Colorless liquid [1107]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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